Cas no 951207-88-8 (4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)-
• CAS No: 951207-88-8
• MF: C₁₃H₈N₂O₃S
• MW: 272.279221534729
• MDL: MFCD34182985
• CID: 5235808
• Update Time: 2026-03-08

4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)-
• 2-(1H-Indol-3-ylcarbonyl)-4-thiazolecarboxylic acid

• MDL： MFCD34182985
• Inchi： 1S/C13H8N2O3S/c16-11(12-15-10(6-19-12)13(17)18)8-5-14-9-4-2-1-3-7(8)9/h1-6,14H,(H,17,18)
• InChI Key： FWXYUFQKPJMQEC-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C(C1C2=C(NC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)-

4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- (CAS No. 951207-88-8): A Comprehensive Overview

4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 951207-88-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a thiazole core conjugated with an indole moiety, which together with the carboxylic acid functionality, presents a rich scaffold for further chemical modifications and biological evaluations.

The thiazole ring is a prominent scaffold in pharmaceutical research, known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The integration of the thiazole moiety with the indole group in 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- introduces unique electronic and steric properties that can influence its biological activity. Specifically, the indole group is a well-documented pharmacophore associated with various therapeutic effects, including modulation of neurotransmitter systems and immunomodulatory actions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The synthesis typically involves multi-step reactions starting from readily available precursors, such as thiazole derivatives and indole carboxylic acids. The key step often involves the formation of a carbamate linkage between the thiazole carboxylic acid and the indole carbonyl group, which can be achieved through nucleophilic substitution or condensation reactions under controlled conditions.

In terms of biological activity, 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- has been investigated for its potential in various therapeutic areas. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. The indole moiety, in particular, has been linked to interactions with transcription factors and signaling pathways that are critical in these diseases.

The compound's structural features also make it a valuable intermediate for the development of more complex derivatives. By modifying the substituents on the thiazole or indole rings, chemists can fine-tune the biological profile of the molecule. This flexibility has led to interest in using this compound as a building block for libraries of novel drug candidates.

From a computational chemistry perspective, molecular modeling studies have been employed to understand the binding interactions of 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- with biological targets. These studies have provided insights into how the compound might interact with proteins and enzymes at an atomic level. Such information is crucial for designing derivatives with enhanced affinity and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes such molecules is essential for optimizing their therapeutic efficacy. Preliminary data suggest that the compound exhibits moderate solubility in water and oil-based media, which could influence its absorption and distribution upon administration.

In conclusion, 4-Thiazolecarboxylic acid, 2-(1H-indol-3-ylcarbonyl)- (CAS No. 951207-88-8) represents a promising area of research in pharmaceutical chemistry. Its unique structural composition and potential biological activities make it an attractive candidate for further development. As synthetic techniques continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play a significant role in the discovery of new therapeutic agents.